Cas no 2227780-01-8 ((1S)-1-(3-Fluoro-2-methoxyphenyl)ethan-1-OL)

(1S)-1-(3-Fluoro-2-methoxyphenyl)ethan-1-OL structure
2227780-01-8 structure
Product Name:(1S)-1-(3-Fluoro-2-methoxyphenyl)ethan-1-OL
CAS No:2227780-01-8
MF:C9H11FO2
MW:170.180846452713
CID:5750016
PubChem ID:86333888
Update Time:2023-11-14

(1S)-1-(3-Fluoro-2-methoxyphenyl)ethan-1-OL Chemical and Physical Properties

Names and Identifiers

    • EN300-1800762
    • 2227780-01-8
    • (1S)-1-(3-FLUORO-2-METHOXYPHENYL)ETHAN-1-OL
    • AT30616
    • Benzenemethanol, 3-fluoro-2-methoxy-α-methyl-, (αS)-
    • (1S)-1-(3-Fluoro-2-methoxyphenyl)ethan-1-OL
    • Inchi: 1S/C9H11FO2/c1-6(11)7-4-3-5-8(10)9(7)12-2/h3-6,11H,1-2H3/t6-/m0/s1
    • InChI Key: CKJOGGAYLYIJHQ-LURJTMIESA-N
    • SMILES: FC1=CC=CC(=C1OC)[C@H](C)O

Computed Properties

  • Exact Mass: 170.07430775g/mol
  • Monoisotopic Mass: 170.07430775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.144±0.06 g/cm3(Predicted)
  • Boiling Point: 262.4±30.0 °C(Predicted)
  • pka: 14.15±0.20(Predicted)

(1S)-1-(3-Fluoro-2-methoxyphenyl)ethan-1-OL Pricemore >>

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